4-Amino-3-methyl-2-(piperidin-2-yl)butan-2-ol

• Molecular Formula: C10H22N2O
• Molecular Weight: 186.29 g/mol
• IUPAC Name: 4-amino-3-methyl-2-piperidin-2-ylbutan-2-ol
• InChI: InChI=1S/C10H22N2O/c1-8(7-11)10(2,13)9-5-3-4-6-12-9/h8-9,12-13H,3-7,11H2,1-2H3
• InChI Key: GPSBREAFBBBOAT-UHFFFAOYSA-N
• Canonical SMILES: CC(CN)C(C)(C1CCCCN1)O

Description

4-Amino-3-methyl-2-(piperidin-2-yl)butan-2-ol is a chemical compound with the molecular formula C10H22N2O and a molecular weight of 186.29 g/mol . This compound features a piperidine ring, a structural motif of significant interest in medicinal chemistry due to its presence in biologically active molecules. While direct biological data for this specific compound is limited in the public domain, its structure is highly relevant to ongoing antifungal research. Compounds with the 4-aminopiperidine core have been identified as a novel chemotype of antifungals, demonstrating remarkable activity by inhibiting key enzymes in the ergosterol biosynthesis pathway in fungi . Specifically, research indicates that such compounds can imitate carbocationic high-energy intermediates and target the enzymes sterol C14-reductase and sterol C8-isomerase, which are crucial for the formation of ergosterol, a key component of the fungal cell membrane . The structural features of 4-Amino-3-methyl-2-(piperidin-2-yl)butan-2-ol suggest potential for similar mechanisms of action, making it a valuable building block for researchers in the fields of medicinal chemistry and microbiology. It is offered as a high-purity material for use in developing new antifungal agents and conducting structure-activity relationship (SAR) studies. This product is intended for research and development purposes only in a controlled laboratory environment. It is not intended for diagnostic, therapeutic, or any other human or veterinary use.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method includes the cyclization of appropriate precursors under controlled conditions .

Industrial Production Methods

Industrial production of this compound may involve multi-step synthesis processes, including hydrogenation, cyclization, and functional group modifications. The use of catalysts and specific reaction conditions ensures high yield and purity .

Chemical Reactions Analysis

Types of Reactions

4-Amino-3-methyl-2-(piperidin-2-yl)butan-2-ol can undergo various chemical reactions, including:

Oxidation: Conversion of the alcohol group to a ketone or aldehyde.

Reduction: Reduction of the amino group to form secondary or tertiary amines.

Substitution: Replacement of the amino group with other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones, while substitution reactions can produce various derivatives with different functional groups .

Scientific Research Applications

4-Amino-3-methyl-2-(piperidin-2-yl)butan-2-ol has several scientific research applications:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4-Amino-3-methyl-2-(piperidin-2-yl)butan-2-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular interactions depend on the specific application and context .

Comparison with Similar Compounds

Table 1: Comparative Structural and Physicochemical Data

Compound Name	Molecular Formula	Substituents	Molecular Weight	Key Properties	Reference
4-Amino-3-methyl-2-(piperidin-2-yl)butan-2-ol	C₁₀H₂₀N₂O	Piperidine, amino, methyl	184.28*	Not reported in evidence	-
4-Amino-3-methyl-2-(5-methylthiophen-2-yl)butan-2-ol	C₁₀H₁₇NOS	Thiophene, amino, methyl	199.31	Purity/Specification: Unspecified
Bitertanol (1-(biphenyl-4-yloxy)-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl)butan-2-ol)	C₂₀H₂₃N₃O₂	Biphenyl, triazole, dimethyl	337.42	Fungicidal activity
rel-4-((2S,6R)-2,6-Dimethylpiperidin-1-yl)-1-phenyl-1-(pyridin-2-yl)butan-1-ol (Pirmenol)	C₂₂H₃₀N₂O	Dimethylpiperidine, phenyl, pyridyl	338.49	Cardiovascular applications (inferred)
4-(4-Methoxyphenyl)butan-2-ol	C₁₁H₁₆O₂	Methoxyphenyl	180.24	Boiling Point: 292.6°C

*Calculated molecular weight based on formula.

Key Observations :

• Piperidine vs. Thiophene : Replacing the piperidine ring in the target compound with a thiophene (as in ) increases molecular weight slightly (199.31 vs. 184.28) and introduces aromaticity, likely enhancing lipophilicity.
• Bulkier Substituents: Bitertanol and Pirmenol demonstrate that bulky groups (e.g., biphenyl, triazole) significantly increase molecular weight and may improve membrane permeability but reduce aqueous solubility.
• Aromatic vs. Aliphatic Substituents : 4-(4-Methoxyphenyl)butan-2-ol has a higher boiling point (292.6°C) compared to aliphatic analogues, reflecting stronger intermolecular forces due to the aromatic ring.

Biological Activity

4-Amino-3-methyl-2-(piperidin-2-yl)butan-2-ol, a compound characterized by its piperidine ring and amino alcohol structure, has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic applications, and relevant research findings.

The molecular formula of 4-Amino-3-methyl-2-(piperidin-2-yl)butan-2-ol is C10H22N2O, with a molecular weight of 186.29 g/mol. The compound features an amino group and a butanol moiety, making it a versatile scaffold for various biological applications.

Property	Value
Molecular Formula	C10H22N2O
Molecular Weight	186.29 g/mol
IUPAC Name	4-amino-3-methyl-2-(piperidin-2-yl)butan-2-ol
InChI Key	GPSBREAFBBBOAT-UHFFFAOYSA-N
Canonical SMILES	CC(CN)C(C)(C1CCCCN1)O

The biological activity of 4-Amino-3-methyl-2-(piperidin-2-yl)butan-2-ol is primarily attributed to its interaction with specific molecular targets, such as enzymes and receptors. The compound may exert its effects through:

• Enzyme Inhibition : It has been shown to inhibit certain enzymes involved in metabolic pathways, potentially influencing processes like glucose metabolism.
• Receptor Binding : The compound may bind to various receptors, modulating their activity and leading to physiological effects.

These mechanisms suggest that the compound could play a role in treating conditions related to metabolic disorders.

Therapeutic Applications

Research indicates that 4-Amino-3-methyl-2-(piperidin-2-yl)butan-2-ol has potential therapeutic applications in several areas:

• Diabetes Management : The compound has been evaluated for its efficacy as a DPP-IV inhibitor, which is significant in the management of type 2 diabetes mellitus (T2DM). DPP-IV inhibitors enhance incretin levels, improving insulin secretion and lowering blood glucose levels .
• Neurological Disorders : Preliminary studies suggest that this compound may possess neuroprotective properties, making it a candidate for further investigation in neurodegenerative diseases.

Research Findings

Several studies have explored the biological activity of 4-Amino-3-methyl-2-(piperidin-2-yl)butan-2-ol:

• In vitro Studies : Laboratory experiments have demonstrated that this compound can inhibit specific enzymes related to metabolic pathways. For instance, it has been reported to inhibit DPP-IV with notable potency, indicating its potential role in diabetes therapy .
• Structure–Activity Relationship (SAR) : Research into the SAR of similar compounds has provided insights into optimizing the biological activity of piperidine derivatives. Modifications at specific positions on the piperidine ring can enhance potency and selectivity against target enzymes .
• Case Studies : Clinical evaluations have highlighted the effectiveness of DPP-IV inhibitors in managing blood glucose levels in diabetic patients. The incorporation of 4-Amino-3-methyl-2-(piperidin-2-yl)butan-2-ol into drug formulations could improve therapeutic outcomes due to its favorable pharmacological profile.